Cas no 2171157-87-0 ((2S)-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)propanoic acid)
(2S)-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)propanoic acid
- (2S)-2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)propanoic acid
- EN300-1507373
- 2171157-87-0
-
- Inchi: 1S/C27H26N2O5/c1-17(26(31)32)29-25(30)14-18-8-2-3-9-19(18)15-28-27(33)34-16-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h2-13,17,24H,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17-/m0/s1
- InChI Key: XTEXTKPNSANLCI-KRWDZBQOSA-N
- SMILES: O(C(NCC1C=CC=CC=1CC(N[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 458.18417193g/mol
- Monoisotopic Mass: 458.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
(2S)-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1507373-1.0g |
(2S)-2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)propanoic acid |
2171157-87-0 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1507373-50mg |
(2S)-2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)propanoic acid |
2171157-87-0 | 50mg |
$2044.0 | 2023-09-27 | ||
| Enamine | EN300-1507373-100mg |
(2S)-2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)propanoic acid |
2171157-87-0 | 100mg |
$2142.0 | 2023-09-27 | ||
| Enamine | EN300-1507373-250mg |
(2S)-2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)propanoic acid |
2171157-87-0 | 250mg |
$2239.0 | 2023-09-27 | ||
| Enamine | EN300-1507373-500mg |
(2S)-2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)propanoic acid |
2171157-87-0 | 500mg |
$2336.0 | 2023-09-27 | ||
| Enamine | EN300-1507373-1000mg |
(2S)-2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)propanoic acid |
2171157-87-0 | 1000mg |
$2433.0 | 2023-09-27 | ||
| Enamine | EN300-1507373-2500mg |
(2S)-2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)propanoic acid |
2171157-87-0 | 2500mg |
$4771.0 | 2023-09-27 | ||
| Enamine | EN300-1507373-5000mg |
(2S)-2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)propanoic acid |
2171157-87-0 | 5000mg |
$7058.0 | 2023-09-27 | ||
| Enamine | EN300-1507373-10000mg |
(2S)-2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)propanoic acid |
2171157-87-0 | 10000mg |
$10464.0 | 2023-09-27 |
(2S)-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)propanoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on (2S)-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)propanoic acid
Introduction to Compound CAS No 2171157-87-0: (2S)-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)propanoic acid
The compound with CAS No 2171157-87-0, named as (2S)-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)propanoic acid, is a highly specialized organic molecule with significant potential in the fields of biochemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenyl ring, and a propanoic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the molecule during chemical transformations.
Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the Fmoc group allows for precise control over the synthesis of peptides and other bioactive molecules, making this compound a valuable tool in drug discovery. Researchers have demonstrated that compounds with similar structures can be used to design selective inhibitors for various enzymes, potentially leading to innovative treatments for diseases such as cancer and neurodegenerative disorders.
The structure of this compound also suggests its potential application in the field of protein engineering. The phenyl ring and acetamido groups provide opportunities for further functionalization, enabling the creation of customized ligands or receptors with specific binding affinities. This versatility makes it an attractive candidate for use in biosensors, diagnostic tools, and drug delivery systems.
Moreover, advancements in analytical techniques have enabled detailed characterization of this compound's properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its molecular weight, stereochemistry, and stability under various conditions. These studies are essential for understanding the compound's behavior in biological systems and optimizing its use in practical applications.
In conclusion, CAS No 2171157-87-0 represents a cutting-edge molecule with diverse applications in modern chemistry and biology. Its unique structure and functional groups make it a valuable asset in the development of new drugs and biotechnological tools. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing medical science and improving human health.
2171157-87-0 ((2S)-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)